Cas no 2503208-55-5 ((2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride)

• Product Name: (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride
• CAS No: 2503208-55-5
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD32860198
• CID: 5670905
• PubChem ID: 154872032
• Update Time: 2025-08-04

(2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-Methyl-2,3-dihydro-1H-pyridin-6-yl)methanol;hydrochloride
• EN300-27148471
• Z4653446286
• (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride
• 2503208-55-5

• MDL： MFCD32860198
• Inchi： 1S/C7H13NO.ClH/c1-7(6-9)4-2-3-5-8-7;/h2,4,8-9H,3,5-6H2,1H3;1H
• InChI Key： QDCCHDMCXSHNAI-UHFFFAOYSA-N
• SMILES： Cl.OCC1(C)C=CCCN1

Computed Properties

• Exact Mass: 163.0763918g/mol
• Monoisotopic Mass: 163.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride

Comprehensive Guide to (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride (CAS No. 2503208-55-5)

(2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride is a specialized organic compound with the CAS number 2503208-55-5. This compound belongs to the class of tetrahydropyridine derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The presence of a hydrochloride salt in its structure enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

The molecular formula of (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride is C7H14ClNO, and it features a unique tetrahydropyridine ring system with a hydroxymethyl group at the 2-position. This structural motif is particularly interesting to researchers due to its potential bioactivity and versatility in drug design. Recent studies have explored its role as a building block for neurologically active compounds, aligning with current trends in central nervous system (CNS) drug development.

In the pharmaceutical industry, (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride has gained attention as a precursor for potential dopamine receptor modulators. This aligns with growing interest in neurodegenerative diseases and mental health treatments, which are among the most searched topics in medical research today. The compound's ability to cross the blood-brain barrier makes it particularly valuable for CNS-targeted therapies.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound offers improved handling characteristics compared to its free base counterpart. The salt formation increases its crystalline nature, facilitating purification and storage processes. This property is particularly valuable in industrial-scale production, where consistency and purity are critical factors.

The global market for tetrahydropyridine derivatives has been expanding steadily, driven by increasing demand from the pharmaceutical sector. As a relatively new compound with CAS 2503208-55-5, (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride represents an emerging opportunity for chemical suppliers and research institutions. Market analysts predict growing interest in this compound as more of its potential applications are explored.

Quality control of (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications. Recent advancements in analytical technology have made it possible to detect and quantify impurities at increasingly lower levels, further enhancing the reliability of this chemical intermediate.

Storage and handling recommendations for CAS 2503208-55-5 include keeping the compound in a cool, dry environment, protected from moisture and light. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this material. These precautions align with current industry standards for chemical safety and environmental responsibility.

Research into novel applications of (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride continues to expand. Recent patent literature reveals investigations into its use as a chiral auxiliary in asymmetric synthesis and as a ligand in catalytic systems. These developments reflect the broader trend in chemical research toward more sustainable and efficient synthetic methodologies.

The synthesis of (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride typically involves multi-step organic transformations starting from readily available pyridine derivatives. Modern synthetic approaches emphasize atom economy and green chemistry principles, responding to the growing demand for environmentally friendly production methods in the chemical industry.

For researchers considering working with CAS 2503208-55-5, it's important to consult the latest scientific literature and safety data sheets. The compound's unique properties make it suitable for various experimental applications, but proper characterization and analytical verification are essential for reproducible results. This attention to detail reflects the increasing emphasis on research reproducibility in the scientific community.

As interest in tetrahydropyridine-based compounds continues to grow, (2-methyl-1,2,5,6-tetrahydropyridin-2-yl)methanol hydrochloride stands out as a versatile building block with significant potential. Its combination of structural features and physicochemical properties make it particularly valuable for medicinal chemistry applications, where the search for novel bioactive molecules remains a top priority for pharmaceutical researchers worldwide.